Cas no 1234987-79-1 (1-(1H-1,3-benzodiazol-2-yl)methyl-N-(5-methyl-1,3,4-thiadiazol-2-yl)piperidine-4-carboxamide)

• Product Name: 1-(1H-1,3-benzodiazol-2-yl)methyl-N-(5-methyl-1,3,4-thiadiazol-2-yl)piperidine-4-carboxamide
• CAS No: 1234987-79-1
• MF: C₁₇H₂₀N₆OS
• MW: 356.445301055908
• CID: 5903332
• PubChem ID: 49712968
• Update Time: 2025-06-08

1-(1H-1,3-benzodiazol-2-yl)methyl-N-(5-methyl-1,3,4-thiadiazol-2-yl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(1H-1,3-benzodiazol-2-yl)methyl-N-(5-methyl-1,3,4-thiadiazol-2-yl)piperidine-4-carboxamide
• 1234987-79-1
• 1-((1H-benzo[d]imidazol-2-yl)methyl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)piperidine-4-carboxamide
• 1-[(1H-1,3-benzodiazol-2-yl)methyl]-N-(5-methyl-1,3,4-thiadiazol-2-yl)piperidine-4-carboxamide
• VU0521644-1
• 1-(1H-benzimidazol-2-ylmethyl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)piperidine-4-carboxamide
• AKOS024519841
• F5824-0315

• Inchi： 1S/C17H20N6OS/c1-11-21-22-17(25-11)20-16(24)12-6-8-23(9-7-12)10-15-18-13-4-2-3-5-14(13)19-15/h2-5,12H,6-10H2,1H3,(H,18,19)(H,20,22,24)
• InChI Key： YBOFDHUBYLRIJL-UHFFFAOYSA-N
• SMILES： S1C(C)=NN=C1NC(C1CCN(CC2=NC3C=CC=CC=3N2)CC1)=O

Computed Properties

• Exact Mass: 356.14193046g/mol
• Monoisotopic Mass: 356.14193046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 472
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 115Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 1-(1H-1,3-benzodiazol-2-yl)methyl-N-(5-methyl-1,3,4-thiadiazol-2-yl)piperidine-4-carboxamide

Introduction to 1-(1H-1,3-benzodiazol-2-yl)methyl-N-(5-methyl-1,3,4-thiadiazol-2-yl)piperidine-4-carboxamide (CAS No. 1234987-79-1)

1-(1H-1,3-benzodiazol-2-yl)methyl-N-(5-methyl-1,3,4-thiadiazol-2-yl)piperidine-4-carboxamide is a highly specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1234987-79-1, represents a fascinating intersection of heterocyclic chemistry and medicinal chemistry. Its unique structural features make it a promising candidate for further exploration in the development of novel therapeutic agents.

The molecular structure of this compound incorporates several key heterocyclic moieties, including a 1H-1,3-benzodiazole ring and a 5-methyl-1,3,4-thiadiazole ring, both of which are known for their diverse biological activities. The presence of these rings suggests potential interactions with various biological targets, making this compound a valuable asset in the search for new pharmacological solutions.

The piperidine moiety in the compound's name is another critical feature that contributes to its pharmacological potential. Piperidine derivatives are widely recognized for their role in the development of drugs targeting central nervous system disorders, cardiovascular diseases, and infectious diseases. The carboxamide functional group further enhances the compound's versatility by allowing for additional modifications and interactions with biological systems.

In recent years, there has been growing interest in the development of multifunctional compounds that can target multiple disease pathways simultaneously. The unique combination of heterocyclic rings in 1-(1H-1,3-benzodiazol-2-yl)methyl-N-(5-methyl-1,3,4-thiadiazol-2-yl)piperidine-4-carboxamide positions it as a candidate for such an approach. This could be particularly relevant in the treatment of complex diseases where a single-target therapy may not be sufficient.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery. The 1H-1,3-benzodiazole moiety, for instance, has been shown to exhibit anti-inflammatory and anticonvulsant properties. Similarly, the 5-methyl-1,3,4-thiadiazole ring has been implicated in various biological activities, including antimicrobial and antiviral effects. These findings suggest that 1-(1H-1,3-benzodiazol-2-yl)methyl-N-(5-methyl-1,3,4-thiadiazol-2-yl)piperidine-4-carboxamide could have multiple therapeutic applications.

The synthesis of this compound involves a series of carefully orchestrated chemical reactions that highlight the expertise required in medicinal chemistry. The process likely begins with the preparation of key intermediates such as the 1H-1,3-benzodiazole and 5-methyl-1,3,4-thiadiazole derivatives. These intermediates are then coupled with piperidine and carboxamide functional groups to form the final product. Each step in the synthesis must be carefully controlled to ensure high yield and purity.

The pharmacological evaluation of 1-(1H-1,3-benzodiazol-2-yl)methyl-N-(5-methyl-1,3,4-thiadiazol-2-yl)piperidine-4-carboxamide is currently underway in several research laboratories. Initial studies have shown promising results in terms of its ability to interact with specific biological targets. For example, preliminary data suggests that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in disease pathways.

The potential applications of this compound are vast and span across multiple therapeutic areas. In oncology research, for instance, heterocyclic compounds like this one have shown promise as inhibitors of kinases and other enzymes involved in cancer cell proliferation. Similarly, in neurology research, compounds with piperidine moieties have been explored for their potential to treat neurological disorders such as Alzheimer's disease and Parkinson's disease.

In addition to its potential therapeutic applications, 1-(1H-1,3-benzodiazol-2-yl)methyl-N-(5-methyl-1,3,4-thiadiazol-2-y)piperidine -carboxamide may also serve as a valuable tool in basic research. Its unique structure allows researchers to study the interactions between small molecules and biological targets at a molecular level. This information can be used to develop new drugs with improved efficacy and reduced side effects.

The future development of this compound will likely involve further optimization of its chemical structure to enhance its pharmacological properties. Techniques such as computational modeling and high-throughput screening will be instrumental in identifying analogs with improved activity and selectivity. Additionally， collaborations between academic researchers and pharmaceutical companies will be crucial in translating laboratory findings into clinical applications.

In conclusion， 1-(H-H-H-H)-BENZODIAZOL--